Cas no 14569-42-7 (9,10-Anthracenedione,1,4-dihydroxy-6-methyl-)

• Product Name: 9,10-Anthracenedione,1,4-dihydroxy-6-methyl-
• CAS No: 14569-42-7
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• CID: 146090
• PubChem ID: 11230545
• Update Time: 2025-04-19

9,10-Anthracenedione,1,4-dihydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,4-dihydroxy-6-methyl-
• 1,4-dihydroxy-6-methylanthracene-9,10-dione
• 6-Methylquinizarin
• Anthraquinone,1,4-dihydroxy-6-methyl- (8CI)
• 14569-42-7
• JKVKLDWULQJCIS-UHFFFAOYSA-N
• 6-methyl-1,4-dihydroxyanthraquinone
• SCHEMBL375798
• CHEMBL5201429
• DTXSID80932673
• Anthraquinone, 1,4-dihydroxy-6-methyl-
• 6-methyl-quinizarin

• Inchi： 1S/C15H10O4/c1-7-2-3-8-9(6-7)15(19)13-11(17)5-4-10(16)12(13)14(8)18/h2-6,16-17H,1H3
• InChI Key： JKVKLDWULQJCIS-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C=2C(C2C=CC(C)=CC=21)=O)O)O

Computed Properties

• Exact Mass: 254.0579
• Monoisotopic Mass: 254.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones